Cas no 91998-04-8 (3-Heptanone, 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxy-)

• Product Name: 3-Heptanone, 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxy-
• CAS No: 91998-04-8
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 747844
• PubChem ID: 10905497
• Update Time: 2025-04-19

3-Heptanone, 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxy-
• 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxyheptan-3-one
• DTXSID80447873
• 91998-04-8
• CHEMBL357618

• Inchi： 1S/C23H30O6/c1-26-20-11-7-16(13-22(20)28-3)5-9-18(24)15-19(25)10-6-17-8-12-21(27-2)23(14-17)29-4/h7-8,11-14,18,24H,5-6,9-10,15H2,1-4H3
• InChI Key： NDVBVCMOGVYWMV-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1C=CC(=C(C=1)OC)OC)=O)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 402.20423867g/mol
• Monoisotopic Mass: 402.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.2Ų